5-(4-Methylphenyl)-2-[(2-piperazin-1-ylethylamino)methylidene]cyclohexane-1,3-dione
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Overview
Description
5-(4-Methylphenyl)-2-[(2-piperazin-1-ylethylamino)methylidene]cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C20H27N3O2 and its molecular weight is 341.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Chemical Reactions
Cyclodipeptide Synthesis
A study demonstrated the high-yield preparation of cyclodipeptides by heating phenylalanine methyl ester, showcasing a method applicable to the synthesis of C2-symmetric 2,5-disubstituted-1,4-diazabicyclo[2.2.2] octane from amino acid esters (Qiu Li-hua et al., 2010).
Ring Opening Reactions
Research on 5-[(2-Furyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione explored its reaction with cyclic secondary amines, leading to various cyclopentenyl derivatives, indicating the versatility of such frameworks in synthesizing complex structures (P. Šafár̆ et al., 2000).
Dieckmann Cyclization
Another method involved Dieckmann cyclization to form piperazine-2,5-diones, highlighting a synthetic route to these compounds via acylation and oxidation processes starting from β-(alkylamino)alcohols (Claude Larrivée Aboussafy & D. Clive, 2012).
Biological Activity and Pharmacological Potential
Central Nervous System Agents
A study synthesized 4-amino-3'-arylspiro[cyclohexane-1,1'(3'H)-isobenzofuran] derivatives, examining their potential as central nervous system agents, indicating the role of such compounds in developing antidepressant therapies (L. Martin et al., 1981).
Antiproliferative and Differentiation Effects
Research on piperazine derivatives highlighted their antiproliferative effects and ability to induce erythroid differentiation against K-562 human chronic myelogenous leukemia, showcasing the potential therapeutic applications of such compounds in cancer treatment (Antoine M. Saab et al., 2013).
Anticonvulsant Activity
A study on N-[(4-arylpiperazin-1-yl)-alkyl]-2-azaspiro[4.5]decane-1,3-dione derivatives assessed their anticonvulsant and neurotoxic properties, finding several compounds displayed significant anticonvulsant activity in tests, illustrating the potential of such structures in developing new anticonvulsant drugs (J. Obniska et al., 2006).
properties
IUPAC Name |
3-hydroxy-5-(4-methylphenyl)-2-(2-piperazin-1-ylethyliminomethyl)cyclohex-2-en-1-one |
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InChI |
InChI=1S/C20H27N3O2/c1-15-2-4-16(5-3-15)17-12-19(24)18(20(25)13-17)14-22-8-11-23-9-6-21-7-10-23/h2-5,14,17,21,24H,6-13H2,1H3 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYWCIYQJPIVVJH-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2CC(=C(C(=O)C2)C=NCCN3CCNCC3)O |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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